Cas no 813463-01-3 (PHENOTHIAZIN-5-IUM, 3-(DIMETHYLAMINO)-7-(DIPROPYLAMINO)-, IODIDE)

PHENOTHIAZIN-5-IUM, 3-(DIMETHYLAMINO)-7-(DIPROPYLAMINO)-, IODIDE structure
813463-01-3 structure
Product name:PHENOTHIAZIN-5-IUM, 3-(DIMETHYLAMINO)-7-(DIPROPYLAMINO)-, IODIDE
CAS No:813463-01-3
MF:C20H26N3S+.I-
MW:467.41
CID:3489560
PubChem ID:11328815

PHENOTHIAZIN-5-IUM, 3-(DIMETHYLAMINO)-7-(DIPROPYLAMINO)-, IODIDE Chemical and Physical Properties

Names and Identifiers

    • PHENOTHIAZIN-5-IUM, 3-(DIMETHYLAMINO)-7-(DIPROPYLAMINO)-, IODIDE
    • 3-(Dimethylamino)-7-(dipropylamino)phenothiazin-5-ium iodide
    • 813463-01-3
    • SCHEMBL1470285
    • YTMGPZOGJXDEOK-UHFFFAOYSA-M
    • Inchi: InChI=1S/C20H26N3S.HI/c1-5-11-23(12-6-2)16-8-10-18-20(14-16)24-19-13-15(22(3)4)7-9-17(19)21-18;/h7-10,13-14H,5-6,11-12H2,1-4H3;1H/q+1;/p-1
    • InChI Key: YTMGPZOGJXDEOK-UHFFFAOYSA-M

Computed Properties

  • Exact Mass: 467.08922Da
  • Monoisotopic Mass: 467.08922Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 578
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.9Ų

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